Cyclobutanecarboxylic acid, 3-methylene-, propyl ester

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: propyl 3-methylidenecyclobutane-1-carboxylate
• InChI: InChI=1S/C9H14O2/c1-3-4-11-9(10)8-5-7(2)6-8/h8H,2-6H2,1H3
• InChI Key: YOGFIWAKDQUWFC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1CC(=C)C1

Description

Cyclobutanecarboxylic acid, 3-methylene-, propyl ester is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-methylidenecyclobutanecarboxylic acid (18 g), sodium hydride (6.9 g) and N,N-dimethylformamide (300 mL) was stirred at room temperature for 10 min, propyl iodide (17 mL) was added, and the mixture was stirred at room temperature for 16 hr. The reaction mixture was diluted with ethyl acetate, washed with 5% aqueous potassium hydrogensulfate solution and then with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by distillation (45-50° C., 2 mmHg) to give the title compound as a colorless oil (16 g, 66%).